Cas no 94547-24-7 (2-(Thiophene-3-carbonyl)benzoic acid)

2-(Thiophene-3-carbonyl)benzoic acid structure
94547-24-7 structure
Product Name:2-(Thiophene-3-carbonyl)benzoic acid
CAS No:94547-24-7
MF:C12H8O3S
MW:232.255122184753
CID:2818117
PubChem ID:13554735
Update Time:2025-04-21

2-(Thiophene-3-carbonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(Thiophene-3-carbonyl)benzoic acid
    • DTXSID50543694
    • SCHEMBL9260845
    • o-(3-thenoyl)benzoic acid
    • YBPNQJGUPIKQLX-UHFFFAOYSA-N
    • 94547-24-7
    • Inchi: 1S/C12H8O3S/c13-11(8-5-6-16-7-8)9-3-1-2-4-10(9)12(14)15/h1-7H,(H,14,15)
    • InChI Key: YBPNQJGUPIKQLX-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)C(C1C=CC=CC=1C(=O)O)=O

Computed Properties

  • Exact Mass: 232.01941529Da
  • Monoisotopic Mass: 232.01941529Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 82.6Ų
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